Cas no 5043-02-7 (2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester
• CAS No: 5043-02-7
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 364906
• PubChem ID: 604020
• Update Time: 2025-05-22

2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester
• Methyl 6-methoxy-2-naphthoate
• 2-methoxy-6-(methoxycarbonyl)naphthalene
• 6-Methoxy-[2]naphthoesaeure-methylester
• 6-methoxy-[2]naphthoic acid methyl ester
• 6-methoxy-naphthalene-2-carboxylic acid methyl ester
• Methyl 2-naphthoate,6-methoxy
• methyl 6-methoxy-1,2,3,4-tetrahydro-2-naphthoate
• Methyl6-methoxy-2-naphthoate
• DTXSID30345375
• SCHEMBL1856468
• TS-03087
• Methyl 2-naphthoate, 6-methoxy-
• Methyl 6-methoxy-2-naphthoate #
• FT-0716112
• 6-Methoxy-2-naphthoic acid methyl ester
• MFCD01108716
• methyl 6-methoxynaphthalene-2-carboxylate
• CS-0195897
• AKOS004903777
• 5043-02-7

• MDL： MFCD01108716
• Inchi： 1S/C13H12O3/c1-15-12-6-5-9-7-11(13(14)16-2)4-3-10(9)8-12/h3-8H,1-2H3
• InChI Key： ZLVPRNFYGCBLDS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C(=O)OC)=CC=C2C=1

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.63500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester

2-Naphthalenecarboxylic Acid, 6-Methoxy-, Methyl Ester (CAS No. 5043-02-7): A Comprehensive Overview

The compound 2-Naphthalenecarboxylic Acid, 6-Methoxy-, Methyl Ester (commonly referred to as methoxynaphthoic acid methyl ester) is a derivative of naphthalene, a polycyclic aromatic hydrocarbon. With the CAS registry number 5043-02-7, this compound has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structural properties and versatile applications.

Structural Insights: The molecule consists of a naphthalene ring system with a carboxylic acid group at position 2 and a methoxy group at position 6. The carboxylic acid is further esterified with a methyl group, forming the methyl ester. This structure endows the compound with both hydrophilic and hydrophobic characteristics, making it suitable for various chemical reactions and applications.

Synthesis and Characterization: The synthesis of 2-Naphthalenecarboxylic Acid, 6-Methoxy-, Methyl Ester typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing transition metal catalysts or enzymatic approaches. The compound has been characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which have provided detailed insights into its molecular geometry and electronic properties.

Applications in Pharmaceuticals: One of the most promising areas for this compound is in drug discovery. The naphthalene framework is known for its ability to interact with various biological targets, such as enzymes and receptors. Recent studies have explored its potential as a lead compound for anti-inflammatory agents and anticancer drugs. For instance, research published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit COX-2 enzymes, suggesting its potential in pain management therapies.

Materials Science Applications: Beyond pharmacology, methoxynaphthoic acid methyl ester has found applications in materials science. Its aromatic structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its role in creating high-performance organic field-effect transistors (OFETs), where its electronic properties contribute to enhanced charge transport capabilities.

Environmental Considerations: As with many organic compounds, understanding the environmental impact of 2-Naphthalenecarboxylic Acid, 6-Methoxy-, Methyl Ester is crucial. Studies have assessed its biodegradability and toxicity profiles. Recent findings indicate that under aerobic conditions, the compound exhibits moderate biodegradability, which is favorable for reducing ecological risks associated with its disposal.

Future Prospects: Looking ahead, the versatility of methoxynaphthoic acid methyl ester suggests continued exploration across multiple disciplines. Ongoing research aims to optimize its synthesis pathways for industrial scalability while investigating novel applications in areas such as sensors and advanced materials. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for this compound.

In conclusion, 2-Naphthalenecarboxylic Acid, 6-Methoxy-, Methyl Ester (CAS No. 5043-02-7) stands as a testament to the ingenuity of modern chemistry. Its unique structure and diverse applications underscore its importance in contemporary scientific research and industrial development.